Cas no 102872-06-0 (1H-Benzimidazol-7-amine,5-ethoxy-)

• Product name: 1H-Benzimidazol-7-amine,5-ethoxy-
• CAS No: 102872-06-0
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 125317
• PubChem ID: 76851548

1H-Benzimidazol-7-amine,5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-7-amine,5-ethoxy-
• Benzimidazole, 4-amino-6-ethoxy- (6CI)
• 6-Ethoxy-1H-benzo[d]imidazol-4-amine
• 102872-06-0

• Inchi： InChI=1S/C9H11N3O/c1-2-13-6-3-7(10)9-8(4-6)11-5-12-9/h3-5H,2,10H2,1H3,(H,11,12)
• InChI Key： MIEWMONKXVGARB-UHFFFAOYSA-N
• SMILES： C(OC1C=C(N)C2NC=NC=2C=1)C

Computed Properties

• Exact Mass: 177.09
• Monoisotopic Mass: 177.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9A^2
• XLogP3: 1.1